Cas no 72677-92-0 (6-Methoxy-5-nitroisoquinoline)

6-Methoxy-5-nitroisoquinoline structure
6-Methoxy-5-nitroisoquinoline structure
Product Name:6-Methoxy-5-nitroisoquinoline
CAS No:72677-92-0
MF:C10H8N2O3
MW:204.18212223053
CID:550001
PubChem ID:4133413
Update Time:2025-04-19

6-Methoxy-5-nitroisoquinoline Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline,6-methoxy-5-nitro-
    • 6-Methoxy-5-nitroisoquinoline
    • 6-Methoxy-5-nitroiso
    • 6-Methoxy-5-nitro-isochinolin
    • 6-methoxy-5-nitro-isoquinoline
    • Isoquinoline,6-methoxy-5-nitro
    • AKOS030240441
    • SCHEMBL3609606
    • DTXSID90399713
    • FT-0671293
    • 72677-92-0
    • Inchi: 1S/C10H8N2O3/c1-15-9-3-2-7-6-11-5-4-8(7)10(9)12(13)14/h2-6H,1H3
    • InChI Key: NDSGVVYXJOCEOX-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC2C=NC=CC=2C=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 204.05300
  • Monoisotopic Mass: 204.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 67.9Ų

Experimental Properties

  • Melting Point: 148-150°C
  • PSA: 67.94000
  • LogP: 2.67480

6-Methoxy-5-nitroisoquinoline Customs Data

  • HS CODE:2933499090
  • Customs Data:

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Methoxy-5-nitroisoquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M264920-50mg
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$ 98.00 2023-09-07
TRC
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$ 161.00 2023-09-07
TRC
M264920-250mg
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$ 356.00 2023-09-07
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$678.00 2023-05-18
TRC
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$ 990.00 2022-06-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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A2B Chem LLC
AC66974-100mg
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$1144.00 2024-04-19
A2B Chem LLC
AC66974-500mg
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$2550.00 2024-04-19
TRC
M264920-1000mg
6-Methoxy-5-nitroisoquinoline
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$1206.00 2023-05-18

6-Methoxy-5-nitroisoquinoline Production Method

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